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Compound of Interest

Compound Name: 2-(Bromomethyl)benzonitrile

Cat. No.: B057715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and recommended storage

conditions for 2-(Bromomethyl)benzonitrile (CAS No. 22115-41-9). Understanding the

chemical stability of this reagent is critical for ensuring its integrity in synthesis, maintaining

purity for drug development applications, and ensuring laboratory safety.

Core Chemical Properties and Stability Profile
2-(Bromomethyl)benzonitrile is a solid organic compound that is widely used as a building

block in organic synthesis. Its stability is primarily influenced by its reactivity as a benzylic

bromide, making it susceptible to nucleophilic substitution and elimination reactions. The

compound is classified as corrosive and is known to be moisture-sensitive.[1][2]

General Stability: Under standard ambient conditions (room temperature) and when protected

from incompatible substances, 2-(Bromomethyl)benzonitrile is chemically stable.[3] However,

its stability is compromised by exposure to moisture, high temperatures, and certain reactive

chemicals.
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Property Value Source

CAS Number 22115-41-9 [3][4]

Molecular Formula C₈H₆BrN [3][4]

Molecular Weight 196.04 g/mol [2][4]

Appearance

Solid, typically a beige or white

to light yellow crystalline

powder.[1][5]

Multiple SDS

Melting Point 70 - 74 °C [1][4]

Solubility Slightly soluble in water. [5]

Degradation Pathways
The primary degradation pathways for 2-(Bromomethyl)benzonitrile are inferred from its

chemical structure and the known reactivity of related benzyl bromide compounds. The key

pathways are hydrolysis, thermal decomposition, and potentially photolysis.

Hydrolytic Degradation
As a moisture-sensitive compound, the most significant degradation pathway under common

laboratory conditions is hydrolysis.[1] The benzylic carbon is electrophilic and susceptible to

attack by water, which acts as a nucleophile. This reaction results in the formation of 2-

(Hydroxymethyl)benzonitrile and corrosive hydrogen bromide gas.[3]
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Click to download full resolution via product page

Caption: Proposed hydrolysis pathway of 2-(Bromomethyl)benzonitrile.

Thermal Decomposition
While stable at room temperature, elevated temperatures can induce thermal decomposition.

Studies on the parent compound, benzyl bromide, show that pyrolysis at high temperatures

(above 1000 K) leads to complex fragmentation patterns, including the formation of various

radicals and smaller molecules.[1][4][5] For laboratory purposes, this indicates that the

compound should be protected from excessive heat to prevent the generation of unknown

impurities and hazardous fumes, including hydrogen bromide.[3]
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Caption: General schematic for thermal decomposition.

Photolytic Degradation
Benzyl halides can be sensitive to light, particularly UV radiation. Photochemical degradation

can occur, leading to the formation of radical species. While specific photostability studies on 2-
(Bromomethyl)benzonitrile are not readily available in the literature, it is prudent to protect

the compound from light to prevent potential degradation and the formation of impurities.
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Recommended Storage and Handling Conditions
To ensure the long-term stability and purity of 2-(Bromomethyl)benzonitrile, the following

storage and handling conditions are mandatory.

Storage Conditions Summary
Parameter Recommendation Rationale

Container Tightly closed container.[3][5]

Prevents exposure to

atmospheric moisture and

contaminants.

Atmosphere
Store in a dry environment.[3]

[5]

Minimizes hydrolytic

degradation.

Temperature
Cool, room temperature area.

[1][5]
Avoids thermal decomposition.

Ventilation Well-ventilated area.[1][5]

Safely dissipates any potential

off-gassing (e.g., HBr from

slow hydrolysis).

Light Exposure
Store in a dark place,

protected from light.

Prevents potential photolytic

degradation.

Security Store locked up.[1][3]
Due to its corrosive and

hazardous nature.

Chemical Incompatibilities
To prevent hazardous reactions and degradation of the material, 2-
(Bromomethyl)benzonitrile should be stored away from the following substances:

Moisture/Water: Leads to hydrolysis, producing corrosive HBr gas.[1]

Bases: Can promote elimination or substitution reactions.[1][6]

Alcohols and Amines: Can act as nucleophiles, leading to substitution reactions.[1][6]

Metals: Can be corroded by the compound or its hydrolysis byproduct (HBr).[1][6]
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Strong Oxidizing Agents: Can lead to vigorous and potentially hazardous reactions.[6]

Experimental Protocols for Stability Assessment
For drug development and other high-purity applications, it may be necessary to conduct

formal stability studies. The following outlines a conceptual framework for such an

investigation.

Stability-Indicating Analytical Method Development
A stability-indicating method is crucial to separate the intact parent compound from its

degradation products. High-Performance Liquid Chromatography (HPLC) is a suitable

technique.

Conceptual HPLC Method Protocol:

Column: A C18 reversed-phase column is a good starting point.

Mobile Phase: A gradient of acetonitrile and water (with a small amount of acid like formic or

phosphoric acid to improve peak shape) is likely to be effective.

Detection: UV detection at a wavelength where the benzonitrile chromophore absorbs

strongly (e.g., around 220-280 nm).

Forced Degradation Study: To validate the method's stability-indicating capability, the

compound should be subjected to stress conditions (acidic, basic, oxidative, thermal, and

photolytic) to generate degradation products. The method must demonstrate the ability to

resolve the parent peak from all significant degradation peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Bromide
https://pubs.aip.org/aip/jcp/article-pdf/doi/10.1063/1.4906156/15492588/044307_1_online.pdf
https://pubs.aip.org/aip/jcp/article/142/4/044307/901298/The-thermal-decomposition-of-the-benzyl-radical-in
https://pmc.ncbi.nlm.nih.gov/articles/PMC3152455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3152455/
https://www.benchchem.com/product/b057715#2-bromomethyl-benzonitrile-stability-and-storage-conditions
https://www.benchchem.com/product/b057715#2-bromomethyl-benzonitrile-stability-and-storage-conditions
https://www.benchchem.com/product/b057715#2-bromomethyl-benzonitrile-stability-and-storage-conditions
https://www.benchchem.com/product/b057715#2-bromomethyl-benzonitrile-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

